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Executive Summary & CAS Registry Status
When conducting a Chemical Abstracts Service (CAS) registry search for the exact assembled

ester 3-methylphenyl (4-bromophenoxy)acetate (Molecular Formula: C15H13BrO3),

researchers will find that a universal, primary CAS number is not widely indexed in public

databases. While structurally analogous compounds, such as (4-bromo-3-methylphenyl) 2-(4-

bromophenoxy)acetate, are registered (PubChem CID 19170234)[1], the specific m-tolyl ester

is typically classified as a proprietary screening library building block or a custom-synthesized

intermediate.

However, the absence of a dedicated CAS number does not impede its application. The

molecule is synthesized from two highly characterized, commercially available precursors:[2]

and[3]. This technical guide outlines the structural rationale, de novo synthesis protocol, and

analytical validation of this specific compound for drug development professionals.
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The molecular architecture of 3-methylphenyl (4-bromophenoxy)acetate is defined by a

diaryl ether linkage (phenoxy group) connected via an acetate bridge to an m-cresol moiety.

Halogenated Phenoxy Group: The incorporation of a bromine atom at the para position of the

phenoxy ring is a deliberate medicinal chemistry strategy. Halogenation enhances metabolic

stability against cytochrome P450 oxidation and increases lipophilicity, which is critical for

cell membrane permeability and target protein binding affinity[4].

Acetate Linker: The ester linkage provides a flexible hinge region, allowing the two aromatic

systems to adopt optimal spatial conformations for receptor docking.

Biological Applications: Phenoxyacetate derivatives are heavily utilized in the development of

modulators for G-protein coupled receptors (GPCRs). Specifically, related scaffolds have

been patented as potent modulators of GPR35, a receptor heavily implicated in inflammatory

bowel disease (IBD) and gastrointestinal immune responses[5].
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Putative GPR35 signaling pathway modulated by phenoxyacetate derivatives.
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To establish a baseline for synthesis and characterization, the quantitative data for the target

compound and its precursors are summarized in the table below.

Compound Role
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

LogP (Est.)

(4-

Bromopheno

xy)acetic acid

Acid

Precursor
[6] C8H7BrO3 231.04 2.45[7]

3-

Methylphenol

(m-Cresol)

Phenol

Precursor
[8] C7H8O 108.14 1.96

3-

Methylphenyl

(4-

bromophenox

y)acetate

Target

Product
Unregistered C15H13BrO3 321.17 4.12

De Novo Synthesis Protocol
To synthesize the target ester, a Steglich esterification is the preferred methodology over

traditional acid chloride generation (e.g., using thionyl chloride).

Causality for Reagent Selection: Utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

and 4-Dimethylaminopyridine (DMAP) provides much milder reaction conditions, preventing the

potential acid-catalyzed cleavage of the ether linkage. Furthermore, EDC generates a water-

soluble urea byproduct, which allows for a self-validating aqueous workup that cleanly

separates the target product from unreacted starting materials without the immediate need for

high-performance liquid chromatography (HPLC).
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Steglich esterification workflow for 3-methylphenyl (4-bromophenoxy)acetate.
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Step-by-Step Methodology
Preparation: In a flame-dried 100 mL round-bottom flask under an inert nitrogen atmosphere,

dissolve 1.0 equivalent (2.31 g, 10 mmol) of (4-bromophenoxy)acetic acid[2] in 30 mL of

anhydrous dichloromethane (DCM).

Activation: Add 1.2 equivalents (2.30 g, 12 mmol) of EDC hydrochloride and 0.1 equivalents

(0.12 g, 1 mmol) of DMAP.

Mechanistic Insight: DMAP acts as a nucleophilic catalyst, attacking the O-acylisourea

intermediate to form a highly reactive acylpyridinium species. This accelerates the reaction

and suppresses the formation of unreactive N-acylurea side products.

Coupling: Slowly add 1.1 equivalents (1.19 g, 11 mmol) of 3-methylphenol[9] to the stirring

solution. Stir continuously at room temperature for 12 hours.

Reaction Monitoring (Self-Validation): Monitor the reaction progress via Thin Layer

Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate solvent system. The complete

consumption of the highly polar acid spot (retention factor, Rf ~0.1) and the emergence of a

new, less polar spot (Rf ~0.6) validates successful ester formation.

Aqueous Workup: Quench the reaction with 20 mL of saturated aqueous NaHCO₃.

Causality: The basic wash deprotonates any residual (4-bromophenoxy)acetic acid,

converting it into a water-soluble sodium salt that partitions entirely into the aqueous layer,

while the neutral target ester remains in the organic DCM layer. Wash the organic layer

sequentially with 1M HCl (to protonate and remove DMAP and EDC byproducts) and

brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure. Purify the crude residue via flash column chromatography (silica gel) to

yield the pure 3-methylphenyl (4-bromophenoxy)acetate.

Analytical Characterization Expectations
To confirm the structural integrity of the synthesized compound, the following spectral data

should be observed during validation:
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¹H NMR (400 MHz, CDCl₃): A distinct singlet integrating to 2 protons around δ 4.80 ppm,

corresponding to the methylene (-CH₂-) protons of the acetate linker. The aromatic region (δ

6.80 - 7.50 ppm) will display a complex multiplet integrating to 8 protons (4 from the p-

bromophenoxy ring, 4 from the m-tolyl ring). A singlet at δ 2.35 ppm (3H) will confirm the

presence of the methyl group on the phenolic ring.

Mass Spectrometry (ESI-MS): Due to the presence of a single bromine atom (which naturally

exists as ~50.69% ⁷⁹Br and ~49.31% ⁸¹Br), the mass spectrum will exhibit a characteristic

1:1 isotopic doublet at m/z 321.0[M+H]⁺ and 323.0 [M+H]⁺, definitively confirming the

incorporation of the brominated precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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